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Compound of Interest

Compound Name: urolithin M7

Cat. No.: B1452526

For Immediate Release

This document provides essential guidance on the proper disposal procedures for Urolithin
M7, a metabolite of ellagitannins commonly used in preclinical research. Adherence to these
protocols is critical to ensure the safety of laboratory personnel and to maintain compliance
with environmental regulations. This information is intended for researchers, scientists, and
drug development professionals who handle this compound.

Urolithin M7 is classified as a hazardous substance and must be managed as chemical waste
from the point of generation through to its final disposal. Under no circumstances should
Urolithin M7 or its containers be disposed of in the regular trash or poured down the drain.

Hazard Profile and Safety Precautions

Before handling Urolithin M7, it is imperative to be familiar with its hazard profile. The Globally
Harmonized System of Classification and Labelling of Chemicals (GHS) provides the following
classifications for Urolithin M7:
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Hazard Class GHS Code Description
Acute toxicity, Oral H302 Harmful if swallowed
Skin corrosion/irritation H315 Causes skin irritation

Serious eye damage/eye ] o
H319 Causes serious eye irritation

irritation

Specific target organ toxicity, ] o
] H335 May cause respiratory irritation
single exposure

Personal Protective Equipment (PPE): When handling Urolithin M7, especially during disposal
procedures, the following PPE is mandatory:

o Gloves: Nitrile or other chemically resistant gloves.
o Eye Protection: Safety glasses with side shields or chemical splash goggles.
e Lab Coat: A standard laboratory coat.

» Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator is

recommended.

Step-by-Step Disposal Protocol

The proper disposal of Urolithin M7 and its contaminated materials should be conducted in
accordance with all applicable local, state, and federal regulations.[1][2] The following is a

general procedural guide:

o Segregation: All waste contaminated with Urolithin M7 must be segregated from general

laboratory waste. This includes:

[¢]

Unused or expired solid Urolithin M7.

[¢]

Empty containers that held Urolithin M7.

o

Contaminated lab supplies such as pipette tips, weighing paper, and gloves.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1452526?utm_src=pdf-body
https://www.benchchem.com/product/b1452526?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-100599/Urolithin-A-SDS-MedChemExpress.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-475514.pdf
https://www.benchchem.com/product/b1452526?utm_src=pdf-body
https://www.benchchem.com/product/b1452526?utm_src=pdf-body
https://www.benchchem.com/product/b1452526?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1452526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Waste Container:

o Use a designated, leak-proof, and clearly labeled hazardous waste container for all solid
Urolithin M7 waste.[3]

o The container should be made of a material compatible with organic solids.
o The label should clearly state "Hazardous Waste" and "Urolithin M7".
o Packaging of Solid Waste:

o Pure Urolithin M7 waste should be collected in a sealed container, preferably the original
container if it is empty.[3]

o Contaminated lab supplies (e.qg., gloves, wipes) should be double-bagged in clear plastic
bags and then placed in the designated solid hazardous waste container.[3]

e Storage:

o The sealed hazardous waste container should be stored in a designated, well-ventilated,
and secure area away from incompatible materials.

o Storage should be temporary and in accordance with institutional and regulatory time
limits.

e Licensed Disposal:

o The disposal of the hazardous waste container must be handled by a licensed and
reputable chemical waste disposal company.[4]

o Your institution's Environmental Health and Safety (EHS) department will have established
procedures and contracts for this service. Contact your EHS office to arrange for a pickup.

Experimental Workflow for Disposal

The following diagram outlines the decision-making and procedural flow for the proper disposal
of Urolithin M7.
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Caption: Disposal workflow for Urolithin M7.
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By following these procedures, you contribute to a safe and compliant laboratory environment.
For any specific questions or in case of a spill, please consult your institution's safety protocols
and contact your Environmental Health and Safety department immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1452526?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-100599/Urolithin-A-SDS-MedChemExpress.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-475514.pdf
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.chemicalbook.com/msds/Urolithin-A.pdf
https://www.benchchem.com/product/b1452526#urolithin-m7-proper-disposal-procedures
https://www.benchchem.com/product/b1452526#urolithin-m7-proper-disposal-procedures
https://www.benchchem.com/product/b1452526#urolithin-m7-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1452526?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1452526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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